N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-(1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C15H17N3O4S/c1-9-7-12(10(2)22-9)15(19)16-11-5-6-13-14(8-11)18(4)23(20,21)17(13)3/h5-8H,1-4H3,(H,16,19)
• InChI Key: NHBDQCDARPXVDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC2=CC3=C(C=C2)N(S(=O)(=O)N3C)C
• Molecular Formula: C15H17N3O4S
• Molecular Weight: 335.4 g/mol
• CAS No.: 2034483-21-9

Description

N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-2,5-dimethylfuran-3-carboxamide is a useful research compound. Its molecular formula is C15H17N3O4S and its molecular weight is 335.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Synthesis of Novel Heterocyclic Compounds : Research led by Abu‐Hashem et al. (2020) explored the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, demonstrating anti-inflammatory and analgesic properties. These compounds exhibit high inhibitory activity and could represent a new class of COX-2 inhibitors (Abu‐Hashem et al., 2020).

Antimicrobial Agents : Palkar et al. (2017) designed and synthesized novel analogs of benzothiazolyl substituted pyrazol-5-ones, displaying significant antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. This study underscores the potential of structurally similar compounds in developing new antibacterial agents (Palkar et al., 2017).

Chemical Synthesis and Characterization

Spectral Characteristics and Synthesis : Zadorozhnii et al. (2019) reported on the synthesis and spectral characteristics of N-substituted carboxamides, highlighting the diversity of chemical reactions and potential applications of benzothiadiazole derivatives in various fields (Zadorozhnii et al., 2019).

Antiviral Activity : A study by Srivastava et al. (1977) on thiazole C-nucleosides synthesis demonstrated significant antiviral activity against various viruses, pointing to the potential of benzothiadiazole derivatives in antiviral research (Srivastava et al., 1977).

Materials Science and Photophysics

Charge-Transfer Chromophores : Research by Chen et al. (2011) developed strong charge-transfer chromophores through cycloadditions, showcasing the utility of benzothiadiazole derivatives in materials science, particularly in developing organic electronics and photonic materials (Chen et al., 2011).

Polycarbazole-based Solar Cells : A study by Chu et al. (2011) on the morphology control in polycarbazole-based bulk heterojunction solar cells indicated how solvent choice impacts device performance, relevant for materials incorporating benzothiadiazole derivatives in their structures (Chu et al., 2011).